Cas no 51661-19-9 (1,2-Bis(2-nitrophenoxy)ethane)

• Product Name: 1,2-Bis(2-nitrophenoxy)ethane
• CAS No: 51661-19-9
• MF: C₁₄H₁₂N₂O₆
• MW: 304.254883766174
• MDL: MFCD00024226
• CID: 56063
• PubChem ID: 253661611
• Update Time: 2025-05-20

1,2-Bis(2-nitrophenoxy)ethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(o-nitrophenoxy)ethane
• 1,2-bis(2-nitrophenoxy)ethane
• Ethylene Glycol Bis(2-nitrophenyl) Ether
• 1-Nitro-2-[2-(2-nitrophenoxy)ethoxy]benzene
• 1,2-Bis(2-nitrophenoxy)ethane

• MDL： MFCD00024226
• Inchi： 1S/C14H12N2O6/c17-15(18)11-5-1-3-7-13(11)21-9-10-22-14-8-4-2-6-12(14)16(19)20/h1-8H,9-10H2
• InChI Key： DEHTVRKGDUCXRF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CCOC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.07000
• Monoisotopic Mass: 304.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Color/Form: powder
• Density: 1.37
• Melting Point: 168.0 to 172.0 deg-C
• Boiling Point: 501.7 °C at 760 mmHg
• Flash Point: 226.1 °C
• Refractive Index: 1.609
• PSA: 110.10000
• LogP: 4.00720
• Solubility: Insoluble

1,2-Bis(2-nitrophenoxy)ethane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2810
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-S36/37/39
• Packing Group：III
• PackingGroup：III
• Risk Phrases：R23/24/25
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-Bis(2-nitrophenoxy)ethane

1,2-Bis(2-nitrophenoxy)ethane (CAS No. 51661-19-9): Properties, Applications, and Market Insights

1,2-Bis(2-nitrophenoxy)ethane (CAS No. 51661-19-9) is a specialized organic compound with a unique molecular structure, featuring two 2-nitrophenoxy groups attached to an ethane backbone. This compound has garnered attention in various industrial and research applications due to its distinct chemical properties. In this comprehensive overview, we delve into its molecular characteristics, synthesis methods, applications, and emerging trends in the chemical industry.

The chemical formula of 1,2-Bis(2-nitrophenoxy)ethane is C₁₄H₁₂N₂O₆, with a molecular weight of 304.26 g/mol. Its structure consists of an ethane bridge connecting two 2-nitrophenol moieties, which imparts specific reactivity and solubility properties. Researchers often explore its behavior in polar solvents, making it relevant for studies in organic synthesis and material science.

One of the key applications of 1,2-Bis(2-nitrophenoxy)ethane is in the field of polymer chemistry. It serves as a crosslinking agent or monomer in the synthesis of high-performance polymers. The presence of nitro groups enhances its ability to participate in condensation reactions, making it valuable for creating thermally stable resins. Additionally, its derivatives are investigated for potential use in advanced coatings and adhesives, aligning with the growing demand for eco-friendly materials.

In recent years, the compound has also been studied for its role in photochemical applications. The 2-nitrophenoxy groups exhibit light-sensitive properties, which are leveraged in photoinitiators and UV-curable systems. This aligns with the increasing interest in sustainable and energy-efficient technologies, such as LED curing and green chemistry initiatives.

The synthesis of 1,2-Bis(2-nitrophenoxy)ethane typically involves the reaction of 1,2-dibromoethane with 2-nitrophenol under basic conditions. Optimizing this process for higher yields and purity remains a focus for industrial chemists, especially as demand grows for high-purity intermediates in pharmaceuticals and agrochemicals.

From a market perspective, the demand for nitroaromatic compounds like 1,2-Bis(2-nitrophenoxy)ethane is influenced by trends in specialty chemicals and advanced materials. The Asia-Pacific region, in particular, has seen increased production capacity, driven by innovations in electronics and automotive sectors. Environmental regulations, however, necessitate cleaner synthesis methods, prompting research into catalytic and solvent-free approaches.

Safety and handling of 1,2-Bis(2-nitrophenoxy)ethane require standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its nitro groups warrant careful storage away from reducing agents to prevent unintended reactions. This aspect is critical for compliance with global chemical safety standards like REACH and OSHA guidelines.

Looking ahead, the versatility of 1,2-Bis(2-nitrophenoxy)ethane positions it as a compound of interest for future innovations. Whether in smart materials, renewable energy technologies, or biomedical applications, its unique structure offers ample opportunities for research and development. As industries prioritize sustainability, this compound’s role in green chemistry solutions is likely to expand.

For researchers and manufacturers seeking reliable data on CAS 51661-19-9, understanding its spectroscopic profiles (e.g., NMR, IR) and thermodynamic properties is essential. Collaborative efforts between academia and industry continue to uncover new potentials for this underutilized chemical building block.